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Compound of Interest

Compound Name: FNDR-20123 free base

Cat. No.: B11936684 Get Quote

FNDR-20123 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with FNDR-20123, focusing on solubility issues in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of FNDR-20123 in DMSO?

A1: The reported solubility of FNDR-20123 in DMSO is 31.25 mg/mL, which is equivalent to

75.50 mM. It is important to note that achieving this concentration may require specific handling

procedures, such as sonication. The use of newly opened, anhydrous DMSO is recommended

as its hygroscopic nature can significantly impact the solubility of the product.[1]

Q2: What are the recommended storage conditions for FNDR-20123 stock solutions in DMSO?

A2: Once prepared, it is recommended to aliquot the FNDR-20123 stock solution and store it at

-20°C for up to one month or at -80°C for up to six months.[1] This helps to prevent degradation

from repeated freeze-thaw cycles. Ensure the storage containers are tightly sealed to prevent

moisture absorption.

Q3: Why is my FNDR-20123 not dissolving properly in DMSO?

A3: Several factors can contribute to solubility issues:
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DMSO Quality: DMSO is highly hygroscopic and readily absorbs moisture from the air. The

presence of water in DMSO can significantly decrease its ability to dissolve FNDR-20123.

Always use anhydrous, high-purity DMSO from a freshly opened bottle.

Compound Purity: Ensure the FNDR-20123 you are using is of high purity. Impurities can

affect solubility.

Temperature: The dissolution of some compounds can be aided by gentle warming.

Concentration: You may be attempting to prepare a solution that is above the solubility limit

under your specific laboratory conditions.

Q4: Can I heat the FNDR-20123 solution to improve solubility?

A4: Gentle warming can be used to aid dissolution. However, prolonged or excessive heating

should be avoided to prevent potential degradation of the compound. A water bath set to a

temperature not exceeding 37°C is a safe option.

Troubleshooting Guide: FNDR-20123 Solubility in
DMSO
This guide provides a step-by-step approach to troubleshoot and resolve common solubility

issues encountered with FNDR-20123 in DMSO.

Problem: FNDR-20123 powder is not fully dissolving in
DMSO.
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Potential Cause Troubleshooting Step Expected Outcome

Insufficient Mixing
Vortex the solution vigorously

for at least 2 minutes.

The compound dissolves

completely, forming a clear

solution.

Low-Quality or "Wet" DMSO
Use a new, unopened bottle of

anhydrous, high-purity DMSO.

FNDR-20123 dissolves in the

fresh, water-free DMSO.

Concentration Exceeds

Solubility Limit

Prepare a more dilute stock

solution (e.g., start with 10 mM

and dilute further if needed).

The compound dissolves

completely at a lower

concentration.

Kinetic Barrier to Dissolution
Place the vial in a water bath

sonicator for 10-15 minutes.

The ultrasonic waves provide

the energy needed to break

the crystal lattice and facilitate

dissolution.

Low Temperature

Gently warm the solution in a

37°C water bath for 5-10

minutes with intermittent

vortexing.

Increased temperature

enhances the solubility of the

compound.

Problem: FNDR-20123 precipitates out of the DMSO
stock solution upon storage.
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Potential Cause Troubleshooting Step Expected Outcome

Supersaturated Solution

Prepare a new stock solution

at a slightly lower

concentration.

The compound remains in

solution during storage.

Moisture Absorption

Ensure the vial cap is tightly

sealed. Consider using

parafilm to further secure the

seal. Store aliquots in vials

with minimal headspace.

The solution remains clear as

moisture ingress is prevented.

Freeze-Thaw Cycles

Aliquot the stock solution into

smaller, single-use volumes to

avoid repeated freezing and

thawing.

The integrity of the stock

solution is maintained across

experiments.

Physicochemical Properties of FNDR-20123
Property Value

Molecular Weight 377.45 g/mol

ClogP Not specified

Polar Surface Area (PSA) Not specified

Hydrogen Bond Acceptors 4

Hydrogen Bond Donors 2

Rotatable Bonds 7

Experimental Protocols
Protocol for Preparation of a 10 mM FNDR-20123 Stock
Solution in DMSO
Materials:

FNDR-20123 powder
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath sonicator (optional)

Water bath at 37°C (optional)

Procedure:

Calculate the required mass of FNDR-20123:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 377.45 g/mol * (1000 mg / 1 g) =

3.7745 mg

Weigh FNDR-20123:

Carefully weigh out approximately 3.77 mg of FNDR-20123 powder and place it in a sterile

vial. Record the exact weight.

Calculate the required volume of DMSO:

Volume (mL) = [Mass (mg) / 377.45 g/mol ] / 10 mmol/L * (1 L / 1000 mL) * 1000

Adjust the volume of DMSO to be added based on the actual weight of FNDR-20123 to

achieve a final concentration of 10 mM.

Dissolve the compound:

Add the calculated volume of anhydrous DMSO to the vial containing the FNDR-20123

powder.

Cap the vial tightly and vortex vigorously for 2-3 minutes.
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Troubleshooting Dissolution:

If the compound is not fully dissolved, place the vial in a water bath sonicator for 10-15

minutes.

If sonication is not sufficient, place the vial in a 37°C water bath for 5-10 minutes, with

intermittent vortexing, until the solution is clear.

Storage:

Once fully dissolved, aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Visualizations
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FNDR-20123 DMSO Solubility Troubleshooting Workflow

Start: FNDR-20123 powder and anhydrous DMSO

Add DMSO and vortex vigorously

Is the solution clear?

Sonicate for 10-15 minutes

No

Solution ready for use/storage

Yes

Is the solution clear?

Gently warm at 37°C for 5-10 minutes

No

Yes

Is the solution clear?

Prepare a more dilute solution

NoYes

Consult further technical support

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving FNDR-20123 in DMSO.
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Mechanism of Action of FNDR-20123 (HDAC Inhibitor)
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Caption: General mechanism of action of FNDR-20123 as a histone deacetylase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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